ArsenicTrioxideGr
Description
Arsenic trioxide is used to treat a cancer of the blood and bone marrow called acute promyelocytic leukemia (APL). It is sometimes given in combination with another medicine called tretinoin .
Synthesis Analysis
Arsenic trioxide nanoparticles have been synthesized using an alkaline hydrothermal process, taking sodium arsenate as a precursor . These nanoparticles have shown better cytotoxicity than bulk arsenic trioxide . High-purity arsenic-containing substances, including arsenic trioxide, have been prepared from various raw materials .Molecular Structure Analysis
Arsenic trioxide has a molecular formula of As2O3 . It is a white to gray, brittle solid .Chemical Reactions Analysis
Arsenic trioxide has been found to have multiple and potent effects, including inducing tumor cell apoptosis and targeting promyelocytic leukemia (PML), a gene prone to fusion with the retinoic acid receptor α (RARα) gene . It can also induce pyroptosis, ferroptosis, and necrosis in different types of tumors .Physical And Chemical Properties Analysis
Arsenic trioxide is a white to gray, brittle solid . It occurs naturally in water and soil . Its atomic structure allows it to be trivalent or pentavalent, and its properties lead to its classification as a metalloid in the periodic classification of the elements .Mechanism of Action
Arsenic trioxide produces remissions in patients with APL at least in part through a mechanism that results in the degradation of the aberrant PML-retinoic acid receptor α fusion protein . It also affects numerous intracellular signal transduction pathways and causes many alterations in cellular function .
Safety and Hazards
properties
CAS RN |
1324-53-3 |
|---|---|
Molecular Formula |
C4H6F3NO |
Molecular Weight |
0 |
synonyms |
ArsenicTrioxideGr |
Origin of Product |
United States |
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